Cas no 216755-56-5 (3-Bromo-5-fluorobenzyl alcohol)

• Product Name: 3-Bromo-5-fluorobenzyl alcohol
• CAS No: 216755-56-5
• MF: C₇H₆BrFO
• MW: 205.024344921112
• MDL: MFCD04116320
• CID: 252660
• PubChem ID: 2769402
• Update Time: 2025-10-29

3-Bromo-5-fluorobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-5-fluorophenyl)methanol
• 3-Bromo-5-fluorobenzyl alcohol
• Benzenemethanol,3-bromo-5-fluoro-
• (3-bromo-5-fluorophenyl)methan-1-ol
• (3-bromo-5-fluoro-phenyl)-methanol
• 5-Bromo-3-fluorobenzyl alcohol
• 5-fluoro-3-hydroxymethylbromobenzene
• 3-Bromo-5-fluorobenzylalcohol
• Benzenemethanol, 3-bromo-5-fluoro-
• (3-bromo-5-fluoro-phenyl)methanol
• PubChem4885
• 3-Bromo-5-fluorobenzenemethanol
• 3-Bromo-5-fluoro benzyl alcohol
• KQWBQTOZXPPFIY-UHFFFAOYSA-N
• (3-B
• EN300-99374
• 3-BROMO-5-FLUORO-BENZYL ALCOHOL
• AM62541
• AB20678
• SY018200
• Z406681430
• FT-0655004
• SCHEMBL671597
• AKOS009396980
• PS-8129
• MFCD04116320
• A22670
• DTXSID30377712
• AC-4159
• J-512016
• CS-W003192
• 216755-56-5
• DB-031588

• MDL： MFCD04116320
• Inchi： 1S/C7H6BrFO/c8-6-1-5(4-10)2-7(9)3-6/h1-3,10H,4H2
• InChI Key： KQWBQTOZXPPFIY-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)CO)F

Computed Properties

• Exact Mass: 203.95900
• Monoisotopic Mass: 203.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 1.8

Experimental Properties

• Boiling Point: 259℃ at 760 mmHg
• Flash Point: 110.5℃
• PSA: 20.23000
• LogP: 2.08050

3-Bromo-5-fluorobenzyl alcohol Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alcohols
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 3-Bromo-5-fluorobenzyl alcohol

Comprehensive Overview of 3-Bromo-5-fluorobenzyl alcohol (CAS No. 216755-56-5): Properties, Applications, and Industry Insights

3-Bromo-5-fluorobenzyl alcohol (CAS No. 216755-56-5) is a halogenated aromatic compound with significant relevance in pharmaceutical and agrochemical research. This bromo-fluorobenzyl derivative is characterized by its unique molecular structure, combining a benzyl alcohol group with bromine and fluorine substituents at the 3rd and 5th positions, respectively. Its chemical formula C7H6BrFO and molecular weight of 205.03 g/mol make it a versatile intermediate in organic synthesis.

The compound's dual-functional halogenated structure enables diverse reactivity patterns, attracting attention in cross-coupling reactions and catalyzed transformations. Recent studies highlight its role in developing PET imaging tracers and biologically active molecules, aligning with the growing demand for precision medicine solutions. Researchers particularly value its balanced lipophilicity and electronic effects, which facilitate the design of CNS-targeting compounds.

From a synthetic chemistry perspective, 3-Bromo-5-fluorobenzyl alcohol demonstrates excellent stability under standard laboratory conditions while maintaining sufficient reactivity for nucleophilic substitutions. Its crystalline form (typically white to off-white powder) and moderate solubility in polar organic solvents like DCM and THF make it practical for various scale-up processes. The fluorine atom incorporation notably influences the compound's metabolic stability, a crucial factor in drug discovery applications.

Industry trends show increasing applications in material science, particularly for developing liquid crystal materials and organic electronic components. The compound's structural rigidity and halogen bonding capacity contribute to molecular self-assembly processes. Analytical characterization via HPLC, NMR (showing distinctive peaks at 7.6-7.8 ppm for aromatic protons), and mass spectrometry confirms its high purity (>98%), meeting stringent GMP standards for advanced applications.

Environmental and green chemistry considerations have driven innovation in the compound's production methods. Recent patents disclose improved catalytic bromination techniques using N-bromosuccinimide under mild conditions, significantly reducing byproduct formation. The fluorobenzyl alcohol moiety also shows promise in biodegradable polymer development, addressing sustainability concerns in specialty chemicals.

Market analysis indicates growing demand for halogenated building blocks like 216755-56-5, particularly from contract research organizations and generic drug manufacturers. The compound's cost-effectiveness compared to similar multi-halogenated intermediates positions it favorably in competitive markets. Regulatory databases confirm its approval status in major pharmacopeias, with detailed safety profiles available through REACH compliance documentation.

Emerging research explores its potential in click chemistry applications, where the benzyl alcohol group serves as a convenient handle for bioconjugation. This aligns with current interests in theranostic agents and targeted drug delivery systems. The compound's structure-activity relationships continue to be investigated through computational modeling approaches, including DFT calculations of its electronic properties.

Quality control protocols for 3-Bromo-5-fluorobenzyl alcohol emphasize residual solvent analysis and heavy metal screening, reflecting pharmaceutical industry standards. Stability studies demonstrate excellent shelf life when stored under inert atmosphere at -20°C, with recommended desiccated conditions for long-term preservation. These characteristics support its growing adoption in high-throughput screening platforms and combinatorial chemistry workflows.

The compound's spectroscopic fingerprints (including characteristic IR absorption at 3200-3400 cm^-1 for the hydroxyl group) facilitate rapid identification in complex matrices. Recent methodological advances enable its detection at trace levels using UPLC-MS/MS techniques, important for metabolite identification studies. These analytical capabilities contribute to its expanding role in translational research applications.

Future development directions include optimization of continuous flow synthesis routes and exploration of its chiral derivatives for asymmetric synthesis. The scientific community continues to investigate novel protection-deprotection strategies for the benzyl alcohol group, enhancing its utility in multi-step syntheses. With ongoing innovations in halogen exchange chemistry, 3-Bromo-5-fluorobenzyl alcohol maintains its position as a valuable chemical toolbox component for modern research challenges.